Diagnostic Specificity: Elevated Octadecanedioyl-/Octadecanoyl-Carnitine Ratio Distinguishes Peroxisomal from Mitochondrial Disorders
In plasma from patients with peroxisome biogenesis disorders (PBDs), the median ratio of octadecanedioylcarnitine (C18-DC) to octadecanoylcarnitine (C18) was 1.4, compared to only 0.16 in patients with mitochondrial long-chain fatty acid oxidation defects. In dried blood spots, the corresponding ratios were 0.11 for PBDs versus 0.04 for mitochondrial defects [1]. This 8.8-fold higher plasma ratio in PBDs enables clear discrimination between two clinically overlapping disease classes.
| Evidence Dimension | Octadecanedioylcarnitine (C18-DC) / Octadecanoylcarnitine (C18) Ratio |
|---|---|
| Target Compound Data | Plasma median ratio: 1.4 (PBD); Dried blood spot median ratio: 0.11 (PBD) |
| Comparator Or Baseline | Octadecanoylcarnitine (C18) in mitochondrial defects: plasma ratio 0.16; dried blood spot ratio 0.04 |
| Quantified Difference | 8.8-fold higher in PBD plasma; 2.8-fold higher in PBD dried blood spots |
| Conditions | Human plasma and dried blood spots analyzed by tandem mass spectrometry (MS/MS); nonparametric Mann-Whitney U test |
Why This Matters
This ratio directly determines whether octadecanedioic acid mono-L-carnitine ester (as C18-DC) can be used as a specific biomarker for peroxisomal biogenesis disorders, preventing misdiagnosis with mitochondrial fatty acid oxidation defects.
- [1] Rizzo C, Boenzi S, Wanders RJ, Duran M, Caruso U, Dionisi-Vici C. Characteristic acylcarnitine profiles in inherited defects of peroxisome biogenesis: a novel tool for screening diagnosis using tandem mass spectrometry. Pediatr Res. 2003;53(6):1013-1018. View Source
